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Compound of Interest

Compound Name: Acid red 266

Cat. No.: B15599896

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety
considerations for handling the azo dye, Acid Red 266 (C.I. 17101; CAS No. 57741-47-6). Due
to the limited availability of specific toxicological data for Acid Red 266, this document
emphasizes the well-established toxicological profile of azo dyes, focusing on the hazards
associated with their metabolic byproducts. The information presented herein is intended to
support risk assessment and the implementation of safe laboratory practices.

Chemical and Physical Properties

Acid Red 266 is a red, powdered solid, soluble in water.[1][2] It is chemically stable under
normal laboratory temperatures and pressures.[3]

Table 1: Chemical Identification and Properties of Acid Red 266
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Property Value Reference

Sodium 6-amino-5-[[4-chloro-

2-
Chemical Name (trifluoromethyl)phenyllazo]-4- [4]

hydroxynaphthalene-2-

sulphonate
C.l. Name Acid Red 266 [5]
CAS Number 57741-47-6 [5]
Molecular Formula C17H10CIFsN3NaOaS [5]
Molecular Weight 467.78 g/mol [5]
Appearance Red Powder [3]
Odor Odorless [3]

Hazard Identification and Classification

While comprehensive toxicological testing data for Acid Red 266 is not readily available in
public literature, Safety Data Sheets (SDS) consistently indicate several potential hazards.[3][6]
The Globally Harmonized System (GHS) classification for substances with similar reported
hazards is provided for context.

Primary Hazards:

Harmful if swallowed: May cause gastrointestinal irritation, nausea, vomiting, and diarrhea.[3]

Eye Irritation: Dust or solution may cause serious eye irritation or damage.[3][4]

Skin Irritation: Prolonged or repeated contact may cause skin irritation.[3]

Respiratory Irritation: Inhalation of dust may cause irritation to the respiratory tract.[3]

One aggregated GHS notification to the ECHA C&L Inventory indicates that Acid Red 266
causes serious eye damage.[7]
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Mechanism of Toxicity: The Role of Metabolism

The primary toxicological concern with azo dyes is not typically the intact molecule itself, but
rather the aromatic amines that are formed upon its metabolic breakdown.[8][9][10] The azo
bond (-N=N-) can be cleaved by azoreductases, which are present in human intestinal
microbiota and to some extent in the liver.[8][9] This reductive cleavage breaks the dye into its

constituent aromatic amines.[11]

For Acid Red 266, this metabolic process would yield two primary metabolites:
e 4-Chloro-2-(trifluoromethyl)benzenamine (CAS No. 445-03-4)

* 6-Amino-4-hydroxynaphthalene-2-sulfonic acid (CAS No. 90-51-7)

Many aromatic amines are known or suspected mutagens and carcinogens.[8][12] Their
genotoxicity often arises from metabolic activation in the liver, involving enzymes like
Cytochrome P450, which can lead to the formation of reactive intermediates that bind to DNA
and cause mutations.[12][13]

Metabolic Cleavage of Acid Red 266

Acid Red 266

Azoreductases
Intestinal Microbiota, Liver)

Aromatic Amines

4-Chloro-2-(trifluoromethyl)benzenamine 6-Amino-4-hydroxynaphthalene-2-sulfonic acid
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Metabolism of Acid Red 266 to aromatic amines.

Toxicological Data

As of the date of this document, specific quantitative toxicological data for Acid Red 266 from
peer-reviewed studies are largely unavailable. Most safety data sheets report "no data
available" for acute toxicity endpoints.[3][4][6] However, one SDS notes that "mutagenicity data
[has been] reported”.[3] The specific results of these mutagenicity studies could not be located.

Given the metabolic pathway, the toxicity of the precursor amines is of high relevance for risk
assessment.

Table 2: Summary of Acute Toxicity Data for Acid Red 266 and its Metabolites

Substance Test Route Species Result Reference
) No data
Acid Red 266  LDso Oral - ) [31[41[6]
available
No data
LDso Dermal - ) [31[41[6]
available
) No data
LCso Inhalation - ) [31[4]6]
available
4-Chloro-2-
(trifluorometh >5000 mg/kg
~ LDso Oral Rat [8]
yl)benzenami bw
ne

>2700 mg/kg

LDso Dermal Rabbit [8]
bw
_ >32 mg/L (4
LCso Inhalation Rat [8]
hours)
6-Amino-4-
hydroxynapht Intraperitonea
LDso Mouse >500 mg/kg
halene-2- I
sulfonic acid
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Table 3: Irritation and Sensitization Data for Acid Red 266 Metabolites

Substance Test Species Result Reference

4-Chloro-2- o
; S . Not irritating to

(trifluoromethyl)b  Skin Irritation Rabbit ) o [8]
slightly irritating

enzenamine
Eye Irritation Rabbit Not irritating [8]
Skin N

o Mouse Weak sensitiser [8]
Sensitization

Experimental Protocols for Toxicological
Assessment

Should testing of Acid Red 266 be required, standardized methodologies such as the OECD
Guidelines for the Testing of Chemicals should be employed. These protocols are
internationally recognized for ensuring data quality and comparability.

General Toxicological Assessment Workflow

Safe Handling
Protocol

Click to download full resolution via product page

A generalized workflow for toxicological assessment.

Acute Oral Toxicity (OECD 423)
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e Principle: The Acute Toxic Class Method involves a stepwise procedure with a limited
number of animals per step. The outcome is the classification of the substance into a toxicity
class based on the observed mortality.

o Methodology:
o Animals: Typically, young adult rats of a single sex (usually females) are used.

o Housing: Animals are housed in appropriate conditions with controlled temperature,
humidity, and light cycle.

o Dose Administration: The substance is administered by gavage in a single dose. The
starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body
weight.

o Procedure: Dosing is performed in a stepwise manner using 3 animals per step. The
decision to proceed to the next dose level (higher or lower) is based on the number of
mortalities observed within a specified timeframe.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

o Endpoint: The test allows for the classification of the substance according to GHS
categories for acute oral toxicity.

Skin Irritation (OECD 439 - In Vitro)

» Principle: This in vitro method uses a Reconstructed human Epidermis (RhE) model to
assess the potential of a substance to cause skin irritation. Irritancy is determined by
measuring cell viability after exposure to the chemical.

e Methodology:
o Test System: Commercially available RhE models (e.g., EpiDerm™, EpiSkin™) are used.

o Procedure: A small amount of the test substance (solid or liquid) is applied topically to the
surface of the RhE tissue.
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o Exposure: The tissue is exposed to the substance for a defined period (e.g., 60 minutes).

o Viability Assessment: After exposure and a post-incubation period, cell viability is
measured using a quantitative assay, typically the MTT assay. The reduction of MTT to a
colored formazan salt by viable cells is measured spectrophotometrically.

o Endpoint: If the mean tissue viability is reduced to < 50% of the negative control, the
substance is classified as a skin irritant (GHS Category 2).

Eye Irritation (OECD 405 - In Vivo)

e Principle: This test evaluates the potential of a substance to cause irritation or corrosion
when applied to the eye of an animal. A sequential testing strategy is recommended to
minimize animal use.

o Methodology:
o Animals: Albino rabbits are typically used.

o Procedure: A single dose of the test substance (0.1 mL for liquids, 0.1 g for solids) is
instilled into the conjunctival sac of one eye of the animal. The other eye serves as a
control.

o Observation: The eyes are examined for ocular reactions (corneal opacity, iritis,
conjunctival redness, and chemosis) at 1, 24, 48, and 72 hours after application. The
observation period can be extended up to 21 days to assess reversibility.

o Scoring: Lesions are scored according to a standardized system (e.g., Draize scale).

o Endpoint: The substance is classified based on the severity and reversibility of the ocular
lesions observed.

Mutagenicity (OECD 471 - Bacterial Reverse Mutation
Test | Ames Test)

e Principle: This in vitro assay uses amino acid-requiring strains of Salmonella typhimurium
and Escherichia coli to detect gene mutations caused by a substance.
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o Methodology:

o Test Strains: A set of bacterial strains with different known mutations is used to detect
various types of mutagens.

o Metabolic Activation: The test is performed with and without an exogenous metabolic
activation system (S9 fraction from rat liver) to mimic mammalian metabolism.

o Procedure: The bacterial strains are exposed to the test substance at various
concentrations on a minimal agar medium.

o Endpoint: A positive result is indicated by a concentration-related increase in the number
of revertant colonies (colonies that have regained the ability to synthesize the required
amino acid) compared to the negative control.

Health and Safety Recommendations

Based on the available information, the following precautions should be taken when handling
Acid Red 266.

Engineering Controls

e Work in a well-ventilated area.[3]

e Use a chemical fume hood when handling the powder to minimize dust generation and
inhalation.[3]

e An eyewash station and safety shower should be readily accessible.[3]

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield.[3]
o Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile).[3]

» Respiratory Protection: If working outside of a fume hood or if dust generation is
unavoidable, wear a NIOSH-approved respirator with particulate filters.[3]
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Handling and Storage

e Avoid contact with skin, eyes, and clothing.[3]

Avoid breathing dust.[6]

Wash hands thoroughly after handling.[3]

Store in a tightly closed container in a cool, dry, well-ventilated place.[3]

Keep away from incompatible materials such as strong oxidizing and reducing agents.[3]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Seek immediate medical attention.[3]

» Skin Contact: Remove contaminated clothing. Wash skin with soap and plenty of water. Seek
medical attention if irritation develops or persists.[3]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[3]

 Ingestion: Do NOT induce vomiting. If the person is conscious, give 2-4 cupfuls of water or
milk. Seek immediate medical attention.[3]

Spill and Exposure Response
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Spill & Exposure Response Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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